N-((1-Benzylpiperidin-4-yl)methyl)-4-fluoroaniline
Overview
Description
N-((1-Benzylpiperidin-4-yl)methyl)-4-fluoroaniline is an organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a benzyl group attached to the nitrogen atom of a piperidine ring, which is further connected to a 4-fluoroaniline moiety
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-((1-Benzylpiperidin-4-yl)methyl)-4-fluoroaniline typically involves multiple steps. One common synthetic route starts with the preparation of 1-benzylpiperidin-4-ylmethanol, which is then reacted with 4-fluoroaniline under specific conditions to yield the target compound. The reaction conditions often include the use of solvents like ethanol or tetrahydrofuran (THF) and catalysts such as sodium borohydride (NaBH4) for reduction reactions .
Industrial Production Methods
Industrial production of this compound may involve scalable processes that ensure high yield and purity. These methods often utilize continuous flow reactors and optimized reaction conditions to achieve efficient synthesis. The use of advanced purification techniques, such as recrystallization and chromatography, is also common to obtain the desired product with high purity .
Chemical Reactions Analysis
Types of Reactions
N-((1-Benzylpiperidin-4-yl)methyl)-4-fluoroaniline can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction reactions can be carried out using sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the fluorine-substituted aromatic ring
Properties
Molecular Formula |
C19H23FN2 |
|---|---|
Molecular Weight |
298.4 g/mol |
IUPAC Name |
N-[(1-benzylpiperidin-4-yl)methyl]-4-fluoroaniline |
InChI |
InChI=1S/C19H23FN2/c20-18-6-8-19(9-7-18)21-14-16-10-12-22(13-11-16)15-17-4-2-1-3-5-17/h1-9,16,21H,10-15H2 |
InChI Key |
ANMANBVHPJCHFN-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCC1CNC2=CC=C(C=C2)F)CC3=CC=CC=C3 |
Origin of Product |
United States |
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